Cas no 1805239-21-7 (Methyl 4-(chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 4-(chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1805239-21-7
• MF: C₁₀H₆ClF₆NO₃
• MW: 337.602962970734
• CID: 4846057
• Update Time: 2025-05-21

Methyl 4-(chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H6ClF6NO3/c1-20-8(19)6-4(3-11)2-5(21-10(15,16)17)18-7(6)9(12,13)14/h2H,3H2,1H3
• InChI Key： ICOPLCVJSVTTLR-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=C(C(F)(F)F)C=1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate

Methyl 4-(chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate: A Comprehensive Overview

The compound Methyl 4-(chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805239-21-7) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a methyl ester, a chloromethyl group, and two trifluorinated substituents. These substituents contribute to the compound's unique chemical properties, making it a valuable molecule for research and industrial applications.

The pyridine ring serves as the central framework of this molecule, providing a rigid structure that facilitates the attachment of various functional groups. The methyl ester group at the 3-position of the pyridine ring introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. The chloromethyl group at the 4-position adds a halogen-containing functionality, which is often utilized in organic synthesis for nucleophilic substitutions or as a leaving group in various reactions. The presence of two trifluorinated groups—a trifluoromethoxy group at the 6-position and a trifluoromethyl group at the 2-position—further enhances the molecule's chemical properties. These groups are known for their strong electron-withdrawing effects and high stability under harsh chemical conditions.

Recent studies have highlighted the potential of this compound in the development of novel agrochemicals. Researchers have explored its role as a precursor in the synthesis of herbicides and insecticides, where its trifluorinated substituents play a crucial role in enhancing bioavailability and selectivity. For instance, a study published in *Journal of Agricultural and Food Chemistry* demonstrated that derivatives of this compound exhibit potent activity against specific agricultural pests without causing significant harm to non-target organisms. This finding underscores the importance of understanding the molecular structure and reactivity of this compound in designing more effective agrochemicals.

In addition to its agricultural applications, Methyl 4-(chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate has shown promise in pharmaceutical research. Its unique combination of functional groups makes it an ideal candidate for drug design, particularly in targeting specific biological pathways. For example, researchers have investigated its potential as a lead compound for developing inhibitors of certain enzymes involved in cancer progression. The trifluorinated groups contribute to the molecule's lipophilicity, which is essential for crossing biological membranes and interacting with target proteins.

The synthesis of this compound involves a series of multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. A common approach involves the sequential introduction of substituents onto the pyridine ring using methods such as nucleophilic aromatic substitution or coupling reactions. The use of advanced catalytic systems has significantly improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is critical for assessing its potential impact on ecosystems. Studies have shown that while its trifluorinated substituents contribute to its persistence in certain environments, it undergoes degradation under specific conditions, such as UV light exposure or microbial action. These findings are essential for developing strategies to minimize environmental risks associated with its use.

In conclusion, Methyl 4-(chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805239-21-7) is a versatile compound with wide-ranging applications across multiple industries. Its unique structure and functional groups make it an invaluable tool for researchers and developers seeking innovative solutions in pharmaceuticals, agrochemicals, and materials science. As advancements in synthetic methodologies and application research continue to unfold, this compound is poised to play an even more significant role in shaping future technologies.